6-(p-Chlorophenyl)-1,2,4-triazolo[4,3-b]pyridazine

• Molecular Formula: C11H7ClN4
• Molecular Weight: 230.65 g/mol
• IUPAC Name: 6-(4-chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazine
• InChI: InChI=1S/C11H7ClN4/c12-9-3-1-8(2-4-9)10-5-6-11-14-13-7-16(11)15-10/h1-7H
• InChI Key: CHNRMEVCRTWANL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NN3C=NN=C3C=C2)Cl

Description

6-(p-Chlorophenyl)-1,2,4-triazolo[4,3-b]pyridazine is a useful research compound. Its molecular formula is C11H7ClN4 and its molecular weight is 230.65 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 9.0 g. of 3-chloro-6-(p-chlorophenyl)pyridazine (prepared as in Example 16), 5.1 g. of formylhydrazine and 60 ml. of butyl alcohol is heated at reflux temperature for 40 hours. The reaction mixture is cooled, filtered and the solid washed with petroleum ether and with water. The material is then heated with 125 ml. of ethanol and the insoluble material is collected by filtration. The filtrate is cooled and the precipitate is collected and combined with the insoluble material collected above. The combined solids are recrystallized from 130 ml. of ethyl alcohol to provide the product of the example as crystals, m.p. 216°-218° C.